N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16N2O3S/c1-3-23-12-8-9-14-16(10-12)25-19(20-14)21-18(22)17-11(2)13-6-4-5-7-15(13)24-17/h4-10H,3H2,1-2H3,(H,20,21,22)
• InChI Key: UFFLUSKIBJFDGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C4=CC=CC=C4O3)C
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their significant biological and pharmaceutical activities, making them valuable in various fields such as medicinal chemistry, biochemistry, and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide typically involves the condensation of 2-aminobenzenethiol with appropriate aldehydes or ketones, followed by cyclization reactions. The reaction conditions often include the use of solvents like dioxane and catalysts to promote the intramolecular C–S bond coupling .

Industrial Production Methods

Industrial production methods for benzothiazole derivatives, including this compound, focus on optimizing reaction conditions to achieve high yields and purity. This often involves the use of continuous flow reactors and green chemistry principles to minimize waste and energy consumption .

Chemical Reactions Analysis

Types of Reactions

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like bromine. Reaction conditions often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions may produce halogenated or alkylated compounds .

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of materials with specific properties, such as fluorescence and electroluminescence.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. This compound may act by inhibiting certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methyl-1-benzofuran-2-carboxamide include other benzothiazole derivatives such as:

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-3-methylbenzamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-(thiophen-3-yl)methanimine

Uniqueness

What sets this compound apart is its unique combination of the benzothiazole and benzofuran moieties, which may confer distinct biological and chemical properties. This uniqueness makes it a valuable compound for further research and development in various scientific fields .